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Compound of Interest

Compound Name: Photrex

Cat. No.: B1233344

Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

chemical compounds are paramount to ensuring a safe laboratory environment and minimizing

environmental impact. This guide provides comprehensive, step-by-step procedures for the

safe disposal of Photrex, a chemotherapy agent commonly known as Methotrexate.

Adherence to these protocols is essential due to the compound's toxicity and potential health

hazards.

Essential Safety and Hazard Information
Methotrexate is a potent compound classified with multiple health hazards. It is crucial to

handle this substance with the utmost care, utilizing appropriate personal protective equipment

(PPE) at all times.

Key Hazards:

Toxicity: Toxic if swallowed.[1][2][3]

Reproductive Hazard: May damage fertility or the unborn child.[1][3]

Mutagenicity: Suspected of causing genetic defects.[1][2]
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Carcinogenicity: Suspected of causing cancer.[2]

Irritant: Causes skin and serious eye irritation.[1][2][3]

Personal Protective Equipment (PPE)
When handling Photrex (Methotrexate), the following PPE is mandatory to prevent exposure:

PPE Category Specific Requirements

Hand Protection Chemical-impermeable gloves

Eye/Face Protection
Safety glasses with side-shields or chemical

safety goggles.[4]

Skin and Body Protection Protective clothing, lab coat.

Respiratory Protection

Use in a well-ventilated area. A respirator may

be required for handling large quantities or in

case of aerosol generation.[2]

Step-by-Step Disposal Protocol
The primary and recommended method for the disposal of Photrex (Methotrexate) is through a

licensed hazardous waste disposal service.[5] Never dispose of this chemical down the drain or

in the regular trash.[5][6]

Experimental Protocol for Collection and Disposal of Photrex Waste:

Segregation of Waste:

Designate a specific, clearly labeled, and sealed container for all Photrex waste. This

includes contaminated labware (e.g., vials, pipette tips, gloves), unused solutions, and

solid waste.

The container must be made of a material compatible with Methotrexate and should be

leak-proof.

Handling Liquid Waste:
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Collect all aqueous solutions containing Photrex in a designated, sealed, and properly

labeled hazardous waste container.

Do not mix with other solvent wastes unless explicitly permitted by your institution's

environmental health and safety (EHS) office.[5]

Handling Solid Waste:

Place all contaminated solid waste, including gloves, bench paper, and empty vials, into

the designated solid hazardous waste container.

For empty containers of highly toxic chemicals like Methotrexate, the first three rinses

must be collected and disposed of as hazardous waste.[5]

Storage of Waste:

Store the hazardous waste container in a designated, secure area, away from

incompatible materials.[4]

The storage area should be well-ventilated.

Ensure the container is kept closed except when adding waste.[5]

Arranging for Disposal:

Contact your institution's EHS office to schedule a pickup for the hazardous waste.

Provide them with a complete and accurate description of the waste contents.

Spill Response and First Aid
In the event of a spill or exposure, immediate action is critical.
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Situation Immediate Action

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

persists.[1][4][7]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[1][2][4][7]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1][2]

[7]

Inhalation
Move the person to fresh air. Seek medical

attention if breathing becomes difficult.[2][7]

Spill

Evacuate the area. Wear appropriate PPE. For

small spills, absorb the material with an inert

absorbent (e.g., vermiculite, sand) and place it

in the designated hazardous waste container.

For large spills, contact your EHS office

immediately.[7]

Visualizing the Disposal Workflow
To ensure clarity and adherence to the correct procedures, the following diagram illustrates the

logical workflow for the proper disposal of Photrex (Methotrexate).
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Caption: Workflow for the safe disposal of Photrex (Methotrexate).

By adhering to these detailed procedures, laboratory professionals can ensure the safe

handling and disposal of Photrex, protecting themselves, their colleagues, and the

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of Photrex (Methotrexate): A Safety
and Operations Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1233344/docs#proper-disposal-of-photrex-
methotrexate-a-safety-and-operations-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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